Cas no 2138222-95-2 (4-methyl-1-(4-methyl-1,3-thiazol-2-yl)pentane-1,3-dione)

• Product Name: 4-methyl-1-(4-methyl-1,3-thiazol-2-yl)pentane-1,3-dione
• CAS No: 2138222-95-2
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6232066
• PubChem ID: 165474190
• Update Time: 2025-10-31

4-methyl-1-(4-methyl-1,3-thiazol-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(4-methyl-1,3-thiazol-2-yl)pentane-1,3-dione
• EN300-1127355
• 2138222-95-2

• Inchi： 1S/C10H13NO2S/c1-6(2)8(12)4-9(13)10-11-7(3)5-14-10/h5-6H,4H2,1-3H3
• InChI Key： YINIDTNIQUWCOK-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(CC(C(C)C)=O)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.3Ų

Additional information on 4-methyl-1-(4-methyl-1,3-thiazol-2-yl)pentane-1,3-dione

4-Methyl-1-(4-Methyl-1,3-Thiazol-2-Yl)Pentane-1,3-Dione: A Comprehensive Overview

4-Methyl-1-(4-Methyl-1,3-Thiazol-2-Yl)Pentane-1,3-Dione, also known by its CAS registry number CAS No. 2138222-95-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a thiazole ring with a pentanedione backbone, making it a versatile compound with potential applications in drug design and material science.

The molecular structure of 4-Methyl-1-(4-Methyl-1,3-Thiazol-2-Yl)Pentane-1,3-Dione is intriguing due to the presence of the thiazole moiety, a five-membered ring containing sulfur and nitrogen atoms. This heterocyclic ring is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive compounds. The pentanedione group further enhances the molecule's reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 4-Methyl-1-(4-Methyl-1,3-Thiazol-2-Yl)Pentane-1,3-Dione has also been investigated for its potential in material science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. A research team from the University of California reported that this compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis process. These improvements are crucial for scaling up production to meet the demands of various industries.

From an environmental standpoint, researchers are also exploring the biodegradability and eco-friendly synthesis routes for CAS No. 2138222-95-2. With increasing emphasis on sustainable chemistry practices, understanding the environmental impact of this compound is essential for its responsible use.

In conclusion, 4-Methyl-1-(4-Methyl-1,3-Thiazol-2-Yl)Pentane-1,3-Dione stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, making it a subject of interest for both academic and industrial researchers.